1-[(4-Isopropylphenyl)sulfonyl]-4-methylpiperazine

• Molecular Formula: C14H22N2O2S
• Molecular Weight: 282.4 g/mol
• IUPAC Name: 1-methyl-4-(4-propan-2-ylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C14H22N2O2S/c1-12(2)13-4-6-14(7-5-13)19(17,18)16-10-8-15(3)9-11-16/h4-7,12H,8-11H2,1-3H3
• InChI Key: FBIDKFDICAPAHF-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C

Description

1-[(4-Isopropylphenyl)sulfonyl]-4-methylpiperazine, also known as PIPES, is a chemical compound that is widely used in scientific research. It is a zwitterionic buffer that is commonly used in biochemical and physiological experiments. PIPES has a unique chemical structure that makes it an ideal buffer for many applications.

Mechanism of Action

1-[(4-Isopropylphenyl)sulfonyl]-4-methylpiperazine acts as a buffer by accepting or donating protons to maintain the pH of a solution. It has a pKa of 7.5, which makes it an effective buffer at physiological pH. 1-[(4-Isopropylphenyl)sulfonyl]-4-methylpiperazine is a zwitterionic buffer, which means that it has both a positive and a negative charge. This unique property of 1-[(4-Isopropylphenyl)sulfonyl]-4-methylpiperazine makes it an effective buffer in many applications.
Biochemical and Physiological Effects
1-[(4-Isopropylphenyl)sulfonyl]-4-methylpiperazine has been shown to have minimal effects on the biochemical and physiological properties of cells and tissues. It does not interfere with enzymatic reactions or the function of proteins. 1-[(4-Isopropylphenyl)sulfonyl]-4-methylpiperazine has also been shown to have minimal toxicity, which makes it an ideal buffer for many applications.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(4-Isopropylphenyl)sulfonyl]-4-methylpiperazine as a buffer in lab experiments include its ability to maintain the pH of solutions in a narrow range, its minimal effects on the biochemical and physiological properties of cells and tissues, and its minimal toxicity. The limitations of using 1-[(4-Isopropylphenyl)sulfonyl]-4-methylpiperazine include its cost, its limited solubility in water, and its sensitivity to temperature and pH changes.

Future Directions

There are many future directions for the use of 1-[(4-Isopropylphenyl)sulfonyl]-4-methylpiperazine in scientific research. One area of research is the development of new methods for the synthesis of 1-[(4-Isopropylphenyl)sulfonyl]-4-methylpiperazine that are more efficient and cost-effective. Another area of research is the development of new applications for 1-[(4-Isopropylphenyl)sulfonyl]-4-methylpiperazine in the fields of biochemistry and physiology. Finally, there is a need for further research to explore the potential toxicity and environmental impact of 1-[(4-Isopropylphenyl)sulfonyl]-4-methylpiperazine.

Synthesis Methods

The synthesis of 1-[(4-Isopropylphenyl)sulfonyl]-4-methylpiperazine involves the reaction of 4-isopropylbenzenesulfonyl chloride with 4-methylpiperazine in the presence of a base. The reaction yields 1-[(4-Isopropylphenyl)sulfonyl]-4-methylpiperazine as a white crystalline solid. The synthesis of 1-[(4-Isopropylphenyl)sulfonyl]-4-methylpiperazine has been extensively studied, and various modifications have been made to improve its yield and purity.

Scientific Research Applications

1-[(4-Isopropylphenyl)sulfonyl]-4-methylpiperazine is widely used in scientific research as a buffer in many biochemical and physiological experiments. It is used to maintain the pH of solutions in a narrow range, which is essential for many enzymatic reactions. 1-[(4-Isopropylphenyl)sulfonyl]-4-methylpiperazine is used in the preparation of electrophoresis gels, as it provides a stable environment for the separation of proteins and nucleic acids. It is also used in the preparation of cell culture media, as it helps to maintain the pH of the media.